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Compound of Interest

Compound Name: Pentabromophenyl acrylate
CAS No.: 52660-82-9
Cat. No.: B1587549
Get Quote
. J

Pentabromophenyl acrylate is a highly brominated aromatic ester of acrylic acid. Its structure
is notable for a pentabrominated phenyl group attached to an acrylate moiety. This high degree
of bromination imparts specific properties, such as a high refractive index and flame retardancy,
making it a valuable component in the synthesis of specialized polymers.

The fundamental identity of this compound is established by its molecular formula and weight,
which are critical for stoichiometric calculations in synthesis, polymer formulation, and
analytical quantification.

Chemical Structure and Identifiers

The structural arrangement consists of a benzene ring where all five hydrogen atoms have
been substituted by bromine atoms, with the remaining carbon atom bonded to an acrylate
group through an ester linkage.

Table 1: Key Identifiers for Pentabromophenyl Acrylate
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Note: Minor variations in molecular weight (ranging from 542.6 to 542.641 g/mol ) are reported
across different databases, reflecting differences in isotopic abundance calculations. The value
of 542.64 g/mol is a commonly cited and reliable figure.[1][2][3][4]

Derivation of Molecular Weight

The molecular weight is derived from its chemical formula, CoH3BrsO2, by summing the atomic
weights of its constituent atoms. The presence of five bromine atoms contributes significantly to
its high molecular mass. The isotopic distribution of bromine (7°Br and 81Br) is a key
consideration in high-resolution mass spectrometry, leading to a characteristic isotopic pattern
that is a definitive signature for this molecule.

Physicochemical Properties

The physical properties of PBPA dictate its handling, storage, and processing conditions. As a
solid at room temperature, its solubility and thermal stability are crucial for its application in
polymerization reactions.

Table 2: Physicochemical Data for Pentabromophenyl Acrylate
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The high melting point indicates strong intermolecular forces in the solid state. For laboratory
use, it is often stored at low temperatures to ensure long-term stability.[4][5]

Analytical Workflow for Structural and Molecular
Weight Verification

To ensure the identity and purity of Pentabromophenyl Acrylate, a multi-step, self-validating
analytical workflow is essential. This approach uses orthogonal techniques to confirm the
molecular structure and weight, providing a high degree of confidence in the material's quality.

Detailed Experimental Protocols

Protocol 1: Molecular Weight Confirmation via Mass Spectrometry (MS)

Objective: To confirm the molecular weight and observe the characteristic isotopic pattern of
the polybrominated compound.

 Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

e Sample Preparation: Dissolve a small quantity of PBPA (approx. 1 mg/mL) in a suitable
solvent such as Dichloromethane or Tetrahydrofuran.

e Method:

o Introduce the sample into the mass spectrometer using an appropriate ionization
technique (e.g., Electrospray lonization (ESI) or Atmospheric Pressure Chemical
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lonization (APCI)).

o Acquire the mass spectrum in positive ion mode.

o Analyze the spectrum for the molecular ion peak [M+H]* or other adducts.

o Expected Result: The spectrum should display a cluster of peaks centered around m/z
542.64, corresponding to the molecular weight. The key confirmatory feature is the unique
isotopic pattern created by the five bromine atoms (°Br and 8Br occur in an approximate 1:1
natural abundance), which serves as a definitive fingerprint. The exact mass should be
compared to the theoretical exact mass of 537.605 Da.[1][3]

Protocol 2: Elemental Composition Verification via Elemental Analysis (EA)

o Objective: To quantitatively determine the percentage of Carbon, Hydrogen, and Bromine to
validate the empirical and molecular formula.

e Instrumentation: A CHN/S elemental analyzer. A separate method (e.g., titration or ion
chromatography after combustion) is required for bromine determination.

o Sample Preparation: Accurately weigh a small amount of the dried PBPA sample (typically 1-
3 mg) into a tin capsule.

e Method:
o Combust the sample at high temperatures (=900°C) in an oxygen-rich environment.

o The resulting gases (COz, H20, etc.) are separated and quantified by thermal conductivity
detection.

o Bromine content is determined separately.

o Expected Result: The experimentally determined weight percentages of C, H, and Br should
align with the theoretical values calculated from the molecular formula CoH3BrsOx-.

Caption: Workflow for verifying the molecular formula and weight of PBPA.

Relevance in Research and Drug Development
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While primarily known as a flame retardant and a high refractive index monomer, the principles
of characterizing acrylate-based molecules are relevant to drug development.[7] Acrylate and
methacrylate polymers are used extensively in pharmaceutical applications, including
transdermal drug delivery systems and controlled-release formulations.[8][9][10]

The high molecular weight and hydrophobicity imparted by the pentabromophenyl group are
instructive. In drug delivery, modifying monomers can tailor the chemical properties of a
polymer matrix, affecting drug solubility and release kinetics.[8] For instance, incorporating
bulky, hydrophobic monomers can alter the adhesive properties and drug permeation rates in
transdermal patches. Understanding the precise molecular weight of a monomer like PBPA is
the first step in predicting and controlling the properties of the resulting polymer.

Conclusion

Pentabromophenyl acrylate is a well-defined chemical entity with a molecular formula of
CoH3BrsO2 and a molecular weight of 542.64 g/mol . These fundamental properties are the
bedrock for its application in materials science and provide a valuable case study for the
rigorous analytical characterization required in advanced chemical and pharmaceutical
research. The described workflow, combining mass spectrometry and elemental analysis,
represents a robust, self-validating system for confirming the identity and purity of this and
other complex molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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